Cas no 898768-75-7 ( )

• Product Name: &nbsp
• CAS No: 898768-75-7
• MF: C₁₆H₁₅FO
• MW: 242.288108110428
• CID: 870123
• PubChem ID: 24725731
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-(4-methylphenyl)propan-1-one
• 3'-FLUORO-3-(4-METHYLPHENYL)PROPIOPHENONE
• DTXSID40644124
• MFCD07699616
• 898768-75-7
• AKOS016021569
•  

• MDL： MFCD07699616
• Inchi： 1S/C16H15FO/c1-12-5-7-13(8-6-12)9-10-16(18)14-3-2-4-15(17)11-14/h2-8,11H,9-10H2,1H3
• InChI Key： XBDQIXHWWCWOOP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 242.11100
• Monoisotopic Mass: 242.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.555
• PSA: 17.07000
• LogP: 3.94960